3-[(4-bromobenzyl)oxy]-6H-benzo[c]chromen-6-one

• IUPAC Name: 3-[(4-bromophenyl)methoxy]benzo[c]chromen-6-one
• InChI: InChI=1S/C20H13BrO3/c21-14-7-5-13(6-8-14)12-23-15-9-10-17-16-3-1-2-4-18(16)20(22)24-19(17)11-15/h1-11H,12H2
• InChI Key: WZZVYVZRQCJENO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C=C(C=C3)OCC4=CC=C(C=C4)Br)OC2=O
• Molecular Formula: C20H13BrO3
• Molecular Weight: 381.2 g/mol

Description

3-[(4-bromobenzyl)oxy]-6H-benzo[c]chromen-6-one is a synthetic compound that belongs to the class of flavonoids. It has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-[(4-bromobenzyl)oxy]-6H-benzo[c]chromen-6-one is not fully understood. However, it has been suggested that the compound exerts its effects through the inhibition of various signaling pathways, including the NF-κB and MAPK pathways. These pathways play a crucial role in the regulation of inflammation and cancer cell growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(4-bromobenzyl)oxy]-6H-benzo[c]chromen-6-one have been studied extensively. The compound has been found to reduce the expression of various pro-inflammatory cytokines, including interleukin-6 (IL-6), tumor necrosis factor-alpha (TNF-α), and interleukin-1 beta (IL-1β). It has also been found to inhibit the production of reactive oxygen species (ROS) and reduce oxidative stress. Additionally, the compound has been shown to induce apoptosis in cancer cells and inhibit their growth.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(4-bromobenzyl)oxy]-6H-benzo[c]chromen-6-one in lab experiments is its potential therapeutic applications. The compound has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for drug development. However, one of the limitations of using the compound in lab experiments is its low solubility in aqueous solutions. This can make it difficult to administer the compound in vivo.

Future Directions

There are several future directions for the study of 3-[(4-bromobenzyl)oxy]-6H-benzo[c]chromen-6-one. One area of research is the development of novel drug formulations that can improve the solubility and bioavailability of the compound. Another area of research is the investigation of the compound's potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders. Additionally, the compound's mechanism of action and its effects on different signaling pathways can be further elucidated to gain a better understanding of its therapeutic potential.

Scientific Research Applications

3-[(4-bromobenzyl)oxy]-6H-benzo[c]chromen-6-one has been studied extensively for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. The compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. It has also been found to reduce the production of pro-inflammatory cytokines and oxidative stress markers.